Germanium70
Description
Germanium70 is one of the five stable isotopes of the element Germanium . Germanium is a silvery-white semi-metal that is brittle and has a metallic luster . It is located in the middle of the carbon family, which is Group 14 (IVA) in the periodic table . The name Germanium is derived from the Latin name for Germany, 'Germania’ .
Synthesis Analysis
Germanium nanoparticles can be synthesized via a novel reaction route. The nanoparticles are prepared by the disproportionation reaction of metastable Ge (I)X solutions . This method generates well-defined Ge nanoparticles with a sharp size distribution in the range of 20–100 Å and with a yield of up to 79% .Molecular Structure Analysis
Germanium has the same crystal structure as diamond . It forms complex isotopomeric clusters in mass spectra, particularly for compounds containing more than one germanium atom in the molecule .Chemical Reactions Analysis
Germanium reacts with oxygen, forming germanium dioxide, GeO2 . At room temperature, the germanium surface is passivated by the GeO2 layer .Physical And Chemical Properties Analysis
Germanium is a hard, grayish-white element, has a metallic luster but is brittle like glass . It has a melting point of 938.25°C, a boiling point of 2833°C, and a density of 5.3234 g/cm−3 .Future Directions
Germanium has long been considered a therapeutic agent with anticancer, antitumor, antiaging, antiviral and anti-inflammatory effects . Its immune activation property is considered the foundation of its various therapeutic effects . Therefore, Bio-Germanium is a highly promising therapeutic agent and should certainly be further explored for potential development opportunities in immunotherapy . In the semiconductor industry, germanium is recognized for its superior speed and efficiency .
properties
CAS RN |
14687-55-9 |
|---|---|
Molecular Formula |
Bi2O13Pb2Ru4+4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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